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Compound of Interest

14:1 EPC
Compound Name:
triffluoromethanesulfonate

Cat. No.: B11929734

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is based on publicly available
information. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always
consult the official SDS for the most accurate and up-to-date safety and handling information
before working with any chemical.

Introduction

1-myristoyl-2-palmitoyl-sn-glycero-3-phosphocholine (14:1 EPC) is a specific
phosphatidylcholine, a class of phospholipids that are major components of biological
membranes. The trifluoromethanesulfonate (triflate) salt form of this lipid is often used in
research and development, particularly in the formation of liposomes and other lipid-based
drug delivery systems. Understanding the safety and handling of this compound is critical for
ensuring laboratory safety and experimental integrity.

Hazard Identification and Safety Data

While a specific, comprehensive Safety Data Sheet for 14:1 EPC trifluoromethanesulfonate
Is not readily available in public domains, a hazard assessment can be extrapolated from
similar compounds. It is crucial to handle this compound with the care afforded to all research
chemicals for which full toxicological data is not available.
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Table 1: General Hazard Information (Based on similar lipid compounds)

Hazard Classification Description Precautionary Statement

) Not classified as a physical -
Physical Hazards None specified.
hazard.

May cause skin irritation. May

cause serious eye irritation. P261, P280, P302+P352,
Health Hazards ]

May cause respiratory P305+P351+P338

irritation.

Avoid release to the

Environmental Hazards No data available. )
environment.

Handling and Storage

Proper handling and storage are paramount to maintaining the stability of 14:1 EPC
trifluoromethanesulfonate and ensuring the safety of laboratory personnel.

Workflow for Safe Handling:
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Click to download full resolution via product page
Caption: Workflow for the safe handling of 14:1 EPC trifluoromethanesulfonate.
Storage Recommendations:

o Temperature: Store at -20°C to prevent degradation.
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o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.
 Light: Protect from light, as prolonged exposure can lead to decomposition.

Experimental Protocols

The use of 14:1 EPC trifluoromethanesulfonate will largely be in the context of preparing
lipid-based formulations. The following is a generalized protocol for the preparation of
liposomes using the thin-film hydration method.

Experimental Workflow for Liposome Preparation:

Start: Lipid Mixture
(including 14:1 EPC trifluoromethanesulfonate)

'
:

Evaporate solvent under
reduced pressure to form a thin film

Click to download full resolution via product page
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Caption: Generalized workflow for the preparation of liposomes.
Detailed Methodology:

Lipid Preparation: Co-dissolve 14:1 EPC trifluoromethanesulfonate and other lipid
components (e.g., cholesterol) in a suitable organic solvent such as chloroform or a
chloroform:methanol mixture in a round-bottom flask.

Thin-Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath
(temperature should be above the phase transition temperature of the lipids) under reduced
pressure to evaporate the organic solvent. A thin, uniform lipid film will form on the inner
surface of the flask.

Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any
residual organic solvent.

Hydration: Add the desired aqueous buffer to the flask. The temperature of the buffer should
also be above the lipid phase transition temperature.

Vesicle Formation: Agitate the flask to disperse the lipid film, resulting in the formation of
multilamellar vesicles (MLVS).

Size Reduction (Optional but Recommended): To obtain small unilamellar vesicles (SUVs) or
large unilamellar vesicles (LUVSs) of a defined size, the MLV suspension can be subjected to

sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes

of a specific pore size.

Signaling Pathways

As a component of cellular membranes, phosphatidylcholines like 14:1 EPC are integral to
numerous signaling pathways. While specific pathways directly modulated by the
trifluoromethanesulfonate salt are not detailed, the phosphatidylcholine backbone is a key
player in lipid signaling.

Simplified Phosphatidylcholine Signaling Relationship:
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Caption: Enzymatic hydrolysis of phosphatidylcholine and resulting signaling molecules.

This diagram illustrates how phosphatidylcholine can be enzymatically cleaved to produce
various second messengers that are involved in a multitude of cellular processes, including
proliferation, differentiation, and apoptosis. The specific fatty acid composition of 14:1 EPC will
influence the downstream effects of its metabolic products.

 To cite this document: BenchChem. [Comprehensive Technical Guide: Safety and Handling
of 14:1 EPC Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929734#14-1-epc-trifluoromethanesulfonate-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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